Cas no 80931-03-9 (Cistadienic acid)

• Product name: Cistadienic acid
• CAS No: 80931-03-9
• MF: C₂₀H₃₂O₂
• MW: 304.466886520386
• CID: 2006762

Cistadienic acid Chemical and Physical Properties

Names and Identifiers

• Cistadienic acid
• 1-Naphthalenepentanoic acid, 1,2,4a,5,6,7,8,8a-octahydro-β,5,5,8a-tetramethyl-2-methylene-, (βS,1S,4aS,8aR)-

• Inchi： 1S/C20H32O2/c1-14(13-18(21)22)7-9-16-15(2)8-10-17-19(3,4)11-6-12-20(16,17)5/h8,10,14,16-17H,2,6-7,9,11-13H2,1,3-5H3,(H,21,22)
• InChI Key： SFLZWKVLEVEUEM-UHFFFAOYSA-N
• SMILES： CC(CC(=O)O)CCC1C2(C(C(CCC2)(C)C)C=CC1=C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• XLogP3: 7.835

Experimental Properties

• Density: 0.99±0.1 g/cm3(Predicted)
• Boiling Point: 412.7±14.0 °C(Predicted)
• pka: 4.78±0.10(Predicted)